Cas no 528886-30-8 (Ethanone, 1-(3-chloro-2,5-dihydroxyphenyl)-)

• Product Name: Ethanone, 1-(3-chloro-2,5-dihydroxyphenyl)-
• CAS No: 528886-30-8
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 358556
• PubChem ID: 22318612
• Update Time: 2025-04-19

Ethanone, 1-(3-chloro-2,5-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chloro-2,5-dihydroxyphenyl)-
• 1-(3-chloro-2,5-dihydroxyphenyl)ethanone
• 3-acetyl-1-chloro-2,5-dihydroxybenzene
• DTXSID50624694
• GMWOXGWOGVCVBJ-UHFFFAOYSA-N
• 1-(3-Chloro-2,5-dihydroxyphenyl)ethan-1-one
• SCHEMBL4127393
• 528886-30-8

• Inchi： 1S/C8H7ClO3/c1-4(10)6-2-5(11)3-7(9)8(6)12/h2-3,11-12H,1H3
• InChI Key： GMWOXGWOGVCVBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(C)=O)=C1O)O

Computed Properties

• Exact Mass: 186.00841
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones